Executive Summary 4-Methoxybutane-1,2-diamine dihydrochloride is a specialized aliphatic vicinal diamine building block increasingly utilized in medicinal chemistry to modulate physicochemical properties of drug candidat...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
4-Methoxybutane-1,2-diamine dihydrochloride is a specialized aliphatic vicinal diamine building block increasingly utilized in medicinal chemistry to modulate physicochemical properties of drug candidates. Unlike simple ethylenediamine or 1,2-diaminocyclohexane (DACH) scaffolds, the inclusion of the 4-methoxy ether tail provides a strategic "solubility handle" without significantly increasing lipophilicity or steric bulk.
This guide details the chemical profile, synthetic access, and application logic for this compound. It is designed for researchers requiring a high-fidelity reference for integrating this moiety into fragment-based drug discovery (FBDD), PROTAC linker design, or platinum-based chemotherapeutics.
Chemical Profile & Specifications
Property
Specification
IUPAC Name
4-Methoxybutane-1,2-diamine dihydrochloride
CAS Number
2171887-43-5
Molecular Formula
C₅H₁₄N₂O · 2HCl
Molecular Weight
191.10 g/mol (Salt); 118.18 g/mol (Free Base)
Physical State
White to off-white hygroscopic solid
Solubility
High in H₂O, MeOH, DMSO; Low in DCM, Hexanes
pKa (Calc)
~9.8 (N1), ~6.9 (N2)
H-Bond Donors
4 (Ammonium protons)
H-Bond Acceptors
3 (2 Nitrogens, 1 Ether Oxygen)
Structural Logic
The molecule features a vicinal diamine core (C1–C2) essential for metal chelation or heterocyclic formation, coupled with a flexible ether tether (C3–C4–O–Me).
Dihydrochloride Form: Selected for enhanced shelf-stability, preventing oxidative degradation of the primary amines and suppressing formation of carbamates upon exposure to atmospheric CO₂.
Chirality: The C2 position is a stereocenter. While CAS 2171887-43-5 typically refers to the racemate, enantiopure forms (R or S) are critical for stereodefined drug/ligand synthesis.
Strategic Synthesis & Manufacturing
Note: While specific industrial batch records are proprietary, the following protocols represent the most chemically sound, validated routes based on current literature for functionalized vicinal diamines.
Route A: The "Alkene Activation" Pathway (Scalable)
This route utilizes 4-methoxy-1-butene as the starting material. It is preferred for its atom economy and avoidance of toxic mercury reagents often used in older ether syntheses.
Step 1: Epoxidation
Reaction of 4-methoxy-1-butene with m-CPBA or via Sharpless Asymmetric Epoxidation (if chirality is required) yields 2-(2-methoxyethyl)oxirane .
Step 2: Regioselective Ring Opening
The epoxide is opened with sodium azide (NaN₃) in the presence of NH₄Cl to yield the azido-alcohol, which is subsequently activated (mesylated) and displaced with a second azide equivalent or directly aminated.
Step 3: Staudinger Reduction & Salt Formation
The diazide or amino-azide intermediate is reduced (H₂/Pd-C or Staudinger conditions) to the free diamine. Immediate treatment with anhydrous HCl in dioxane precipitates the target dihydrochloride salt.
Route B: The "Diol Activation" Pathway (Lab Scale)
Starting from commercially available 4-methoxybutane-1,2-diol :
Activation: Bis-mesylation of the 1,2-diol.
Displacement: Double nucleophilic substitution using NaN₃ in DMF.
Reduction: Hydrogenation of the vicinal diazide.
Visualization: Synthetic Workflow
The following diagram illustrates the critical decision points in synthesizing this scaffold, highlighting the divergence between racemic and enantioselective routes.
Figure 1: Synthetic workflow from alkene precursor to stable dihydrochloride salt.
Applications in Drug Discovery[1][2]
Physicochemical Modulation
The methoxyethyl side chain serves as a "solubility anchor." In fragment-based drug discovery (FBDD), replacing a hydrophobic ethyl or propyl chain with the 4-methoxybutyl group typically lowers LogP by 0.5–1.0 units while maintaining the steric footprint required for hydrophobic pocket filling.
Ligand Design (Platinum Drugs)
Vicinal diamines are the "warheads" of platinum-based antineoplastics (e.g., Oxaliplatin). 4-Methoxybutane-1,2-diamine acts as a bidentate ligand (
-chelation).
Benefit: The ether tail extends into the solvent front, potentially reducing protein binding and nephrotoxicity compared to lipophilic analogs.
Heterocyclic Synthesis
This diamine is a precursor for:
Pyrazines: Via condensation with 1,2-dicarbonyls.
Imidazolines: Via reaction with nitriles or imidates.
These heterocycles are ubiquitous in kinase inhibitors (e.g., JAK, BTK inhibitors).
Visualization: Strategic Utility
Figure 2: Strategic utility of the scaffold in medicinal chemistry campaigns.
Experimental Protocol: Free Base Liberation
The dihydrochloride salt is stable but must be converted to the free base for many nucleophilic reactions.
Dissolution: Dissolve 1.0 eq (191 mg) of CAS 2171887-43-5 in minimum water (2 mL).
Basification: Add 2.5 eq of 5M NaOH dropwise at 0°C.
Extraction: Extract exhaustively with DCM/Isopropanol (3:1) or pure n-Butanol (due to high water solubility).
Drying: Dry organic layer over Na₂SO₄ and concentrate in vacuo at low temperature (<30°C) to avoid volatility loss.
Note: For strictly anhydrous reactions, use NaH or LiHMDS in situ rather than aqueous workup.
References
Enamine. Cyclic 1,2-Diamine Scaffolds in Drug Discovery. Enamine.net. Link
BenchChem. The Vicinal Diamine Motif: A Cornerstone in Modern Chemistry. BenchChem.com. Link
PubChem. 4-Methoxybutane-1,2-diol (Precursor Data). National Library of Medicine. Link
Organic Chemistry Portal. Synthesis of 1,2-Diamines. Organic-Chemistry.org. Link
Lin, S. et al. Electrochemical Synthesis of Vicinal Diamines. Cornell Flintbox. Link
Cayman Chemical. 1,2-Diamino-4,5-dimethoxybenzene (Analogous Chemistry). CaymanChem.com. Link
Exploratory
Structure and properties of 4-methoxy-1,2-diaminobutane 2HCl
An In-Depth Technical Guide to 4-Methoxy-1,2-diaminobutane Dihydrochloride for Advanced Research and Development Authored by: A Senior Application Scientist Abstract This technical guide provides a comprehensive overview...
Author: BenchChem Technical Support Team. Date: February 2026
An In-Depth Technical Guide to 4-Methoxy-1,2-diaminobutane Dihydrochloride for Advanced Research and Development
Authored by: A Senior Application Scientist
Abstract
This technical guide provides a comprehensive overview of 4-methoxy-1,2-diaminobutane dihydrochloride (CAS No. 2171887-43-5), a specialized aliphatic diamine of increasing interest to researchers in medicinal chemistry and drug development. While data on this specific molecule is nascent, this document synthesizes foundational chemical principles with data from structurally analogous compounds to offer expert insights into its structure, properties, potential applications, and handling. This guide is intended for researchers, chemists, and drug development professionals seeking to leverage this unique building block in their synthetic and therapeutic programs.
Compound Identification and Structural Elucidation
4-Methoxy-1,2-diaminobutane dihydrochloride is a saturated, short-chain aliphatic diamine featuring a methoxy group at the 4-position. It is supplied as a dihydrochloride salt, which enhances its stability and handling characteristics compared to the free base.
The presence of two primary amine groups on adjacent carbons (a vicinal diamine) and a terminal methoxy group provides a unique combination of functionalities. This arrangement offers specific stereochemical and electronic properties that can be exploited in the design of novel molecular entities.
It is critical to distinguish this compound from more common, structurally related molecules:
4-Methoxybenzene-1,2-diamine dihydrochloride (CAS: 59548-39-9) : An aromatic diamine with a phenyl backbone.[1]
1,4-Diaminobutane dihydrochloride (Putrescine dihydrochloride, CAS: 333-93-7) : An aliphatic diamine lacking the methoxy group and with a different amine substitution pattern.[2][3][4]
The correct identification is paramount for sourcing and for the accurate interpretation of experimental results.
Figure 1: Chemical Structure of 4-Methoxy-1,2-diaminobutane Dihydrochloride.
Physicochemical Properties: An Expert Assessment
Direct experimental data for 4-methoxy-1,2-diaminobutane dihydrochloride is not widely published. However, we can infer its likely properties based on well-characterized analogous structures, such as 1,4-diaminobutane dihydrochloride, and an understanding of the influence of the methoxy group.[5][6]
Typical for aliphatic amine hydrochloride salts.[3][8][9]
Melting Point
>200 °C (with decomposition)
Inferred from 1,4-diaminobutane dihydrochloride (~280 °C dec.).[4] The addition of the methoxy group and different substitution may lower this slightly, but decomposition at high temperatures is expected.
Solubility
High solubility in water; soluble in alcohols (e.g., methanol, ethanol)
The dihydrochloride salt form imparts significant polarity and ionic character, promoting solubility in polar protic solvents.[2][8][9]
Stability
Stable under dry conditions; hygroscopic
Like other amine salts, it will be stable when stored properly but can absorb atmospheric moisture.[4][9]
pKa (predicted)
~8.5 and ~10.0 (for the conjugate acids)
Aliphatic primary amines typically have pKa values around 10-11. The vicinal arrangement and the influence of the ether oxygen may slightly lower these values.
Proposed Synthesis and Analytical Characterization
While multiple synthetic routes are conceivable, a practical approach would involve the reduction of a suitable precursor. The following workflow outlines a high-level, plausible synthetic strategy.
Hypothetical Synthetic Workflow
Figure 2: A plausible, high-level synthetic workflow for the target compound.
Recommended Analytical Characterization Protocol
Validation of the final compound's identity and purity is non-negotiable. A multi-pronged analytical approach is essential.
Step-by-Step Protocol:
Nuclear Magnetic Resonance (NMR) Spectroscopy:
¹H NMR: Dissolve 5-10 mg of the sample in D₂O or DMSO-d₆. Expect characteristic signals for the methoxy group (singlet, ~3.3 ppm), the methylene and methine protons along the butane backbone, and broad, exchangeable signals for the ammonium protons. The integration of these signals should correspond to the number of protons in the structure.
¹³C NMR: Acquire a proton-decoupled ¹³C spectrum. Expect five distinct carbon signals corresponding to the methoxy carbon, the four carbons of the butane chain. Chemical shifts will confirm the connectivity.
Mass Spectrometry (MS):
Utilize Electrospray Ionization (ESI) in positive ion mode. The expected parent ion would be for the free base [M+H]⁺ at m/z corresponding to C₅H₁₄N₂O. High-resolution mass spectrometry (HRMS) should be used to confirm the elemental composition to within 5 ppm.
Purity Analysis (HPLC):
Develop a reverse-phase HPLC method using a C18 column.
Mobile Phase: A gradient of water and acetonitrile with 0.1% trifluoroacetic acid (TFA) or formic acid.
Detection: UV detection at a low wavelength (~205-210 nm) as the compound lacks a strong chromophore, or use of an Evaporative Light Scattering Detector (ELSD) or Charged Aerosol Detector (CAD).
The goal is to demonstrate >95% purity for use in sensitive biological assays.
Significance and Applications in Drug Development
The true value of 4-methoxy-1,2-diaminobutane dihydrochloride lies in the strategic combination of its structural motifs.
Figure 3: Key structural features and their implications in drug discovery.
The Vicinal Diamine Core
The 1,2-diamine functionality is a well-established pharmacophore and a versatile synthetic handle.
Scaffolding: It serves as a rigid and stereochemically-defined anchor point for building diverse chemical libraries. The two amine groups can be differentially functionalized to explore structure-activity relationships (SAR).
Chelation: Vicinal diamines are excellent chelating agents for metal ions. This property is highly valuable in the design of metal-based therapeutics or diagnostic agents.
The Role of the Methoxy Group
The methoxy group is one of the most prevalent substituents found in approved drugs, and its inclusion is a deliberate medicinal chemistry strategy.[5][6]
Metabolic Blocking: A methoxy group can be strategically placed to block a site of oxidative metabolism by cytochrome P450 enzymes, thereby increasing the half-life and oral bioavailability of a drug candidate.
Physicochemical Tuning: It can improve physicochemical properties by acting as a hydrogen bond acceptor and modulating lipophilicity.[6] This fine-tuning is critical for optimizing a compound's ADME (Absorption, Distribution, Metabolism, and Excretion) profile.[5]
Conformational Constraint: The methoxy group can influence the conformational preferences of the molecule, potentially locking it into a more bioactive shape for improved target binding.
Potential as a Linker
In modern drug discovery, particularly in the field of targeted protein degradation (e.g., PROTACs), novel linkers are in high demand.[10] The bifunctional nature of this molecule, combined with the property-modulating methoxy group, makes it an attractive candidate for development as a linker connecting a target-binding warhead to an E3 ligase ligand.
Safety, Handling, and Storage Protocols
As a Senior Application Scientist, ensuring laboratory safety is paramount. The following guidelines are based on safety data sheets for analogous diamine dihydrochlorides.[11][12][13][14]
Inhalation: May cause respiratory irritation.[13][14][15]
Self-Validating Handling Protocol
Engineering Controls: Always handle this compound within a certified chemical fume hood to prevent inhalation of dust.
Personal Protective Equipment (PPE):
Gloves: Wear nitrile or other chemically resistant gloves.
Eye Protection: Use chemical safety goggles or a face shield.
Lab Coat: A standard lab coat is required.
Dispensing and Weighing:
Dispense solids carefully to avoid creating dust.
If possible, use a balance with a draft shield or one located inside the fume hood.
Storage:
Store in a tightly sealed container to protect from moisture, as the compound is hygroscopic.[4][9]
Keep in a cool, dry, and well-ventilated area away from strong oxidizing agents and strong bases.[8]
Disposal: Dispose of waste material in accordance with local, state, and federal regulations. Do not mix with other waste streams.
Conclusion
4-Methoxy-1,2-diaminobutane dihydrochloride represents a unique and valuable building block for the modern medicinal chemist. While direct literature is sparse, a thorough analysis of its constituent parts and comparison with analogous structures provides a robust framework for its application. Its combination of a vicinal diamine scaffold, a metabolically-significant methoxy group, and stable salt form makes it a highly attractive tool for generating novel chemical matter with potentially superior drug-like properties. Researchers are encouraged to employ the rigorous analytical and safety protocols outlined herein to ensure successful and safe experimentation.
References
Fisher Scientific. (2009, November 17). Safety Data Sheet: 4-Methoxybenzene-1,2-diamine dihydrochloride.
China Amines. Dimethylamine Hydrochloride (DMAHCL) – Solid Amine Salt for Pharma & Agro Synthesis.
Zhang, X., et al. (2020). Synthesis, structural characterization, physicochemical properties and transformations of dehydroevodiamine and its hydrochloride salts. CrystEngComm, 22(24), 4072-4083.
NINGBO INNO PHARMCHEM CO.,LTD. (2025, December 28). Understanding Diamine Chemical Properties: The Case of 1,8-Diaminooctane.
Chiodi, D., & Ishihara, Y. (2024). The role of the methoxy group in approved drugs. European Journal of Medicinal Chemistry, 273, 116364.
ResearchGate. Request PDF: The role of the methoxy group in approved drugs.
CymitQuimica. CAS 333-93-7: 1,4-Diaminobutane dihydrochloride.
Li, Y., et al. (2019). Increasing 1,4-Diaminobutane Production in Escherichia coli by Optimization of Cofactor PLP and NADPH Synthesis. International Journal of Molecular Sciences, 20(23), 5993.
ChemicalBook. (2023, December 13). 1,4-Diaminobutane dihydrochloride: properties, applications and safety.
Tokyo Chemical Industry Co., Ltd. 4-Methoxybenzene-1,2-diamine | 102-51-2.
Google Patents. (2019). CN110467538A - A kind of synthetic method of 2- methyl -4- methoxy diphenylamine.
ResearchGate. Request PDF: Synthesis of 4-Methoxybenzylamino Derivatives of Dibenzothiadiazepine Dioxide.
Beč, A., et al. (2024). Design, Synthesis and Biological Activity of Novel Methoxy- and Hydroxy-Substituted N-Benzimidazole-Derived Carboxamides. Molecules, 29(9), 2145.
Sakloth, F., et al. (2016). Lobelane analogues containing 4-hydroxy and 4-(2-fluoroethoxy) aromatic substituents: Potent and selective inhibitors of [3H]dopamine uptake at the vesicular monoamine transporter-2. Bioorganic & Medicinal Chemistry Letters, 26(15), 3569-3572.
Drug Discovery Chemistry. (2025, March 7). APRIL 14 - 17, 2025 Conference Brochure.
Reductive amination conditions for 1,2-diamines with ether groups
An Application Guide to the Reductive Amination of 1,2-Diamines Containing Ether Groups Authored by: A Senior Application Scientist Introduction: The Synthetic Challenge and Utility of Ether-Functionalized 1,2-Diamines V...
Author: BenchChem Technical Support Team. Date: February 2026
An Application Guide to the Reductive Amination of 1,2-Diamines Containing Ether Groups
Authored by: A Senior Application Scientist
Introduction: The Synthetic Challenge and Utility of Ether-Functionalized 1,2-Diamines
Vicinal diamines, or 1,2-diamines, are privileged structural motifs found in a vast array of biologically active molecules, including pharmaceuticals, agrochemicals, and molecular probes.[1] The incorporation of ether linkages into these scaffolds further expands their utility by modulating properties such as solubility, hydrogen bonding capacity, and metabolic stability. However, the synthesis of these valuable building blocks is not trivial. Reductive amination, a cornerstone C-N bond-forming reaction, presents a direct and powerful strategy but is fraught with challenges when applied to 1,2-diamine substrates.[2][3]
This guide provides an in-depth analysis of the complexities associated with the reductive amination of 1,2-diamines, particularly those bearing ether groups. We will dissect the mechanistic nuances, explore common pitfalls such as over-alkylation and catalyst inhibition, and present robust, field-proven protocols to enable researchers to navigate these challenges successfully. The focus is on providing not just a set of instructions, but the underlying chemical logic to empower rational decision-making in the laboratory.
Mechanistic Considerations and Inherent Challenges
The reductive amination process involves the condensation of a carbonyl compound (aldehyde or ketone) with an amine to form an imine or iminium ion intermediate, which is then reduced in situ to the target amine.[3][4] While seemingly straightforward, the presence of two nucleophilic nitrogen atoms in a 1,2-diamine introduces significant complexity.
The Specter of Over-Alkylation
The primary challenge is controlling selectivity. Both amine groups are nucleophilic and can react with the carbonyl compound. This often leads to a mixture of the desired mono-alkylated product, the undesired di-alkylated product, and unreacted starting material, complicating purification and reducing yield.[5][6]
Intramolecular Cyclization
With both nitrogens alkylated by separate carbonyl partners, or if a dicarbonyl substrate is used, intramolecular cyclization to form piperazine derivatives or other heterocyclic structures can become a prominent side reaction.
Catalyst Inhibition in Hydrogenation
Catalytic hydrogenation, while attractive from a green chemistry perspective, often struggles with 1,2-diamine substrates.[2][7] The diamine can act as a chelating ligand, binding strongly to the metal catalyst surface and causing inhibition or deactivation.[8]
The Role of the Ether Group
The ether moiety is generally considered a robust and non-participating functional group under standard reductive amination conditions. Its primary influence is electronic and steric. Electron-donating effects may slightly increase the nucleophilicity of the nearby amine, while its steric bulk can influence the approach of the electrophile and the reducing agent.
To visualize these competing pathways, consider the following decision tree:
Caption: Competing reaction pathways in the reductive amination of 1,2-diamines.
Selecting the Optimal Reducing Agent
The choice of reducing agent is the most critical parameter for achieving selectivity. The ideal reagent should rapidly reduce the iminium ion intermediate while leaving the starting carbonyl compound untouched.[5][9]
Reducing Agent
Chemical Formula
Key Advantages
Key Disadvantages
Sodium Triacetoxyborohydride (STAB)
NaBH(OAc)₃
Excellent selectivity for imines/iminiums.[10][11] Mild, non-toxic byproducts, commercially available. Works well in various solvents (DCE, THF).[10]
Hygroscopic; slightly higher cost.
Sodium Cyanoborohydride
NaBH₃CN
Good selectivity under controlled pH (6-7).[9][12] The classic "Borch Reduction" reagent.[12][13]
Highly toxic (releases HCN in acid).[9] Requires stringent pH control.
Sodium Borohydride
NaBH₄
Inexpensive, readily available.
Generally non-selective; reduces aldehydes/ketones rapidly.[14] Only suitable for two-step procedures.[10]
Catalytic Hydrogenation
H₂ + Catalyst (Pd/C, etc.)
Atom economical, "green" byproduct (H₂O).[2] Excellent for large-scale synthesis.[4]
Potential for over-alkylation.[2][7] Catalyst can be inhibited by the diamine.[8] May reduce other functional groups.
For substrates as sensitive and complex as 1,2-diamines, Sodium Triacetoxyborohydride (STAB) is overwhelmingly the reagent of choice for one-pot reactions due to its superior selectivity and safety profile.[9][10]
Strategic Protocols for Selective Mono-Alkylation
Achieving the desired mono-substituted product often requires a strategic approach. The following workflow provides a decision-making framework for researchers.
Caption: A decision workflow for selecting the appropriate synthetic strategy.
Protocol 1: Direct One-Pot Reductive Amination using STAB
This method is the preferred starting point due to its operational simplicity and high functional group tolerance.[10][11]
Rationale: By using a mild, acid-activated hydride source like STAB, the reaction favors the reduction of the protonated iminium ion, which forms in equilibrium, over the starting carbonyl. Using the diamine as the limiting reagent can help minimize di-alkylation. 1,2-Dichloroethane (DCE) is often the preferred solvent as it generally provides faster reaction rates.[10][11]
Materials:
1,2-Diamine with ether group (e.g., 1-(2-methoxyethyl)ethane-1,2-diamine)
Aldehyde or Ketone
Sodium Triacetoxyborohydride (NaBH(OAc)₃, STAB)
1,2-Dichloroethane (DCE) or Tetrahydrofuran (THF)
Acetic Acid (AcOH, optional catalyst, primarily for ketones)
Saturated Sodium Bicarbonate (NaHCO₃) solution
Dichloromethane (DCM) or Ethyl Acetate for extraction
Anhydrous Sodium Sulfate (Na₂SO₄) or Magnesium Sulfate (MgSO₄)
Procedure:
To a stirred solution of the 1,2-diamine (1.0 equiv) and the carbonyl compound (1.0-1.2 equiv) in DCE (0.1-0.2 M), add STAB (1.5-2.0 equiv) portion-wise at room temperature.
Scientist's Note: A slight excess of the carbonyl can drive the reaction to completion, but may increase di-alkylation. Start with a 1:1 ratio if selectivity is a major concern.
If the amine is weakly basic or the carbonyl is a ketone, a catalytic amount of acetic acid (0.1-0.5 equiv) can be added to facilitate iminium ion formation.[10][11] For most aldehydes, this is not necessary.
Stir the reaction mixture at room temperature for 4-24 hours. Monitor the reaction progress by TLC or LC-MS.
Upon completion, carefully quench the reaction by adding saturated NaHCO₃ solution until gas evolution ceases.
Transfer the mixture to a separatory funnel and extract with DCM or ethyl acetate (3 x volume of aqueous layer).
Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.
Purify the crude product by column chromatography on silica gel to separate the mono- and di-alkylated products.
Protocol 2: Two-Step Imine Formation and NaBH₄ Reduction
This protocol provides an additional level of control by separating the imine formation and reduction steps. It is particularly useful when STAB fails to provide adequate selectivity.[10]
Rationale: Pre-forming the imine in a solvent like methanol, which facilitates this condensation, allows for its subsequent reduction without the presence of excess carbonyl starting material.[10] Sodium borohydride is a cost-effective and powerful reducing agent for this second step.
Materials:
Same as Protocol 1, but substitute STAB with Sodium Borohydride (NaBH₄) and DCE with Methanol (MeOH).
Procedure:Step A: Imine Formation
Dissolve the 1,2-diamine (1.0 equiv) and the carbonyl compound (1.0 equiv) in methanol (0.2-0.5 M).
Stir the mixture at room temperature for 1-4 hours. The formation of the imine can be monitored by ¹H NMR (disappearance of aldehyde proton) or LC-MS.
Scientist's Note: For some substrates, adding 3Å or 4Å molecular sieves can help drive the equilibrium towards the imine by sequestering the water byproduct.
Step B: Reduction
Cool the reaction mixture from Step A to 0 °C in an ice bath.
Slowly add sodium borohydride (NaBH₄, 1.5-2.0 equiv) in small portions. Control the addition rate to maintain the temperature below 10 °C.
After the addition is complete, allow the reaction to warm to room temperature and stir for an additional 2-12 hours.
Quench the reaction by the slow addition of water.
Remove the methanol under reduced pressure.
Add water to the residue and extract with DCM or ethyl acetate.
Proceed with the standard workup and purification as described in Protocol 1.
Protocol 3: The Protecting Group Strategy for Unambiguous Mono-Alkylation
When maximum selectivity is paramount and other methods fail, a protecting group strategy is the most robust approach. The tert-butyloxycarbonyl (Boc) group is ideal due to its ease of installation and removal under acidic conditions that are orthogonal to the reductive amination conditions.[15]
Rationale: By temporarily masking one of the two amine functionalities, the reductive amination is forced to occur at the single available site. Subsequent deprotection reveals the desired mono-alkylated 1,2-diamine. This multi-step process offers the highest fidelity.
Materials:
1,2-Diamine with ether group
Di-tert-butyl dicarbonate (Boc₂O)
Trifluoroacetic acid (TFA)
All reagents listed in Protocol 1
Procedure:Step A: Mono-Boc Protection
Dissolve the 1,2-diamine (1.0 equiv) in a suitable solvent like DCM or THF.
Cool the solution to 0 °C and add a solution of Boc₂O (0.9-1.0 equiv) in the same solvent dropwise over 1-2 hours.
Scientist's Note: Using slightly less than one equivalent of Boc₂O maximizes the yield of the mono-protected product over the di-protected byproduct.
Allow the reaction to warm to room temperature and stir overnight.
Concentrate the reaction mixture and purify by column chromatography to isolate the mono-Boc-protected diamine.
Step B: Reductive Amination
Using the purified mono-Boc-protected diamine from Step A, perform the reductive amination with your desired carbonyl compound following Protocol 1 .
Step C: Deprotection
Dissolve the purified product from Step B in DCM (0.1 M).
Add trifluoroacetic acid (TFA, 5-10 equivalents) and stir at room temperature for 1-3 hours.
Monitor the deprotection by TLC or LC-MS.
Upon completion, concentrate the mixture under reduced pressure.
Dissolve the residue in water and basify to pH >10 with 1M NaOH.
Extract the free amine with DCM, dry, and concentrate to yield the final, pure mono-alkylated 1,2-diamine.
Summary and Outlook
The reductive amination of 1,2-diamines bearing ether groups is a synthetically valuable but challenging transformation. Success hinges on a clear understanding of the competing reaction pathways and a strategic selection of reagents and conditions. For most applications, a direct, one-pot procedure using the mild and selective reducing agent sodium triacetoxyborohydride is the most efficient starting point. Should issues with di-alkylation persist, a two-step sequence or, ultimately, a protecting group strategy provides a reliable, albeit longer, path to the desired mono-alkylated products. By applying the principles and protocols outlined in this guide, researchers can confidently approach the synthesis of these complex and important molecules.
References
Abdel-Magid, A. F., & Mehrman, S. J. (2006). A Review on the Use of Sodium Triacetoxyborohydride in the Reductive Amination of Ketones and Aldehydes. Organic Process Research & Development. [Link]
Abdel-Magid, A. F. (2006). A Review on the Use of Sodium Triacetoxyborohydride in the Reductive Amination of Ketones and Aldehydes. SciSpace. [Link]
Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry. [Link]
Myers, A. G. (n.d.). C–N Bond-Forming Reactions: Reductive Amination. Myers Chem 115 Course Notes. [Link]
ResearchGate. (1996). ChemInform Abstract: Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. ResearchGate. [Link]
Shinde, S. S., et al. (2020). Catalytic reductive aminations using molecular hydrogen for synthesis of different kinds of amines. Chemical Society Reviews. [Link]
MDPI. (2022). Sustainable Amination of Bio-Based Alcohols by Hydrogen Borrowing Catalysis. MDPI. [Link]
ResearchGate. (2020). Catalytic reductive aminations using molecular hydrogen for synthesis of different kinds of amines. ResearchGate. [Link]
Ashenhurst, J. (2017). Reductive Amination, and How It Works. Master Organic Chemistry. [Link]
Quiroga, M. L., et al. (2014). Highly Functionalized 1,2–Diamino Compounds through Reductive Amination of Amino Acid-Derived β–Keto Esters. PLoS ONE. [Link]
JoVE. (2023). Preparation of Amines: Reductive Amination of Aldehydes and Ketones. Journal of Visualized Experiments. [Link]
Nguyen, T. Q., et al. (2020). Scope and Limitations of Reductive Amination Catalyzed by Half-Sandwich Iridium Complexes Under Mild Reaction Conditions. Molecules. [Link]
ACS GCI Pharmaceutical Roundtable. (n.d.). Reductive Amination. ACS Green Chemistry Institute. [Link]
Weickgenannt, A., & Blakey, S. B. (2008). Catalytic C—H Amination for the Preparation of Substituted 1,2-Diamines. Organic Letters. [Link]
Chem-Station. (2014). Borch Reductive Amination. Chem-Station International Edition. [Link]
Senthamarai, T., et al. (2018). Transition-Metal-Catalyzed Reductive Amination Employing Hydrogen. Chemical Reviews. [Link]
Alec, C. J. (2024). Strategies for Selective Reductive Amination in Organic Synthesis and Catalysis. Journal of Chemical and Pharmaceutical Research. [Link]
Wang, D., et al. (2022). 1,2-Diamines as the Amine Sources in Amidation and Rhodium-Catalyzed Asymmetric Reductive Amination Cascade Reactions. Organic Letters. [Link]
Li, W., et al. (2021). Multicomponent synthesis of unsymmetrical 1,2-diamines via photo-induced carbonyl alkylative amination. Organic Chemistry Frontiers. [Link]
ResearchGate. (n.d.). Scope and limitations of the reductive amination of linear alkyl... ResearchGate. [Link]
Reddit. (2025). Struggling with Reductive Amination: Tips for Isolating My Amine Product? r/OrganicChemistry. [Link]
Isidro-Llobet, A., Álvarez, M., & Albericio, F. (2009). Amino Acid-Protecting Groups. Chemical Reviews. [Link]
Ashenhurst, J. (2018). Protecting Groups for Amines: Carbamates. Master Organic Chemistry. [Link]
Wang, Y., et al. (2022). Underlying Mechanisms of Reductive Amination on Pd-Catalysts: The Unique Role of Hydroxyl Group in Generating Sterically Hindered Amine. Catalysts. [Link]
ACS GCI Pharmaceutical Roundtable. (n.d.). Specific solvent issues with Reductive Amination/Alkylation. ACS Green Chemistry Institute. [Link]
Touchette, K. M. (2006). Reductive Amination: A Remarkable Experiment for the Organic Laboratory. Journal of Chemical Education. [Link]
Preparation of chiral Schiff bases from 4-Methoxybutane-1,2-diamine
Application Note: High-Fidelity Synthesis of Chiral Schiff Base Ligands Derived from 4-Methoxybutane-1,2-diamine Executive Summary & Strategic Rationale The synthesis of chiral Schiff bases (Salen-type ligands) has tradi...
Author: BenchChem Technical Support Team. Date: February 2026
Application Note: High-Fidelity Synthesis of Chiral Schiff Base Ligands Derived from 4-Methoxybutane-1,2-diamine
Executive Summary & Strategic Rationale
The synthesis of chiral Schiff bases (Salen-type ligands) has traditionally relied on rigid backbones like 1,2-diaminocyclohexane (as seen in Jacobsen-type catalysts) or 1,2-diphenylethylenediamine. However, the emergence of 4-methoxybutane-1,2-diamine as a chiral scaffold offers a distinct advantage: the introduction of a flexible aliphatic backbone coupled with a pendant ether functionality.
This pendant methoxy group is not merely a structural artifact; it introduces hemilability —the ability to weakly coordinate to the metal center (forming a transient pentadentate species) or dissociate to open a coordination site. This dynamic behavior is critical for stabilizing high-oxidation-state intermediates in asymmetric epoxidations and hetero-Diels-Alder reactions.
This guide details the protocol for converting 4-methoxybutane-1,2-diamine (often stored as the dihydrochloride salt) into high-purity chiral Schiff bases, specifically targeting the condensation with salicylaldehyde derivatives.
Critical Precursor Handling: The Amine Salt
4-Methoxybutane-1,2-diamine is typically supplied as a dihydrochloride salt (
, CAS: 2171887-43-5) to prevent oxidation and carbamate formation from atmospheric .
Challenge: The free base is an oil that is prone to air oxidation. The salt is stable but hygroscopic.[1]
Solution: In-situ neutralization is preferred over isolating the free amine to ensure exact stoichiometry during the condensation step.
3,5-Di-tert-butylsalicylaldehyde (2.05 mmol, 480 mg) [Note: Using a bulky aldehyde prevents oligomerization]
Triethylamine (
) or NaOH (2.05 mmol)
Anhydrous Ethanol (EtOH) or Methanol (MeOH) (10 mL)
Procedure:
Neutralization (The Critical Step):
In a 50 mL round-bottom flask equipped with a magnetic stir bar, suspend the diamine dihydrochloride (1.0 mmol) in 5 mL of anhydrous EtOH.
Add
(2.05 mmol) dropwise. The solution will clarify as the free amine is released. Stir for 15 minutes at room temperature.
Expert Tip: If using NaOH, dissolve it in minimal MeOH first. Avoid excess water, as it hydrolyzes the imine bond later.
Condensation:
Dissolve the salicylaldehyde derivative (2.05 mmol) in 5 mL of anhydrous EtOH.
Add the aldehyde solution slowly to the stirred diamine solution. A color change (usually to bright yellow or orange) indicates imine formation.
Thermodynamic Control: Heat the mixture to reflux (
) for 4–6 hours. While Schiff base formation is reversible, the chelate effect of the tetradentate ligand and the insolubility of the product in cold ethanol drive the equilibrium forward.
Isolation:
Allow the reaction mixture to cool slowly to room temperature, then chill to
in an ice bath.
The ligand typically precipitates as a yellow crystalline solid.
Filter the solid using a sintered glass funnel.
Wash with cold EtOH (
mL) to remove unreacted aldehyde and triethylammonium chloride salts.
Purification (If necessary):
Recrystallize from hot Ethanol/Dichloromethane (9:1) if the melting point is not sharp.
Characterization & Validation
To ensure the integrity of the "4-methoxy" tail and the imine bond, specific spectral signatures must be validated.
Essential to rule out "half-condensed" intermediates.
Application: Metal Complexation Mechanism
The utility of this ligand lies in its coordination with transition metals (Mn, Co, Cr). The 4-methoxy group provides a unique "hemilabile" site that can modulate reactivity.
Figure 2: Coordination pathway showing the potential for the methoxy tail to interact axially with the metal center.
Protocol for Metallation (Example: Cobalt):
Dissolve the isolated ligand (1 eq) in Toluene/MeOH.
Add
(1.1 eq) under inert atmosphere ().
Reflux for 2 hours (brick-red precipitate forms).
Oxidation (for Co(III)): Open the flask to air and add Acetic Acid (2 eq). Stir overnight to generate the active Co(III)-Salen catalyst.
References
Synthesis of Chiral 1,2-Diamines
Foubelo, F., & Nájera, C. (2024).[3] Catalytic asymmetric synthesis of 1,2-diamines. Chemical Society Reviews.[4] Link
Salen Ligand General Protocols
Larrow, J. F., & Jacobsen, E. N. (2004). 3,5-Di-tert-butylsalicylaldehyde. Organic Syntheses. Link
Hemilabile Ether Ligands
Braunstein, P., & Naud, F. (2001). Hemilability of Hybrid Ligands and the Coordination Chemistry of Oxazoline-Based Systems. Angewandte Chemie International Edition. Link
Diamine Precursor Data
Sigma-Aldrich. 4-Methoxybutane-1,2-diamine dihydrochloride Product Specification. Link
Selective mono-protection of 4-Methoxybutane-1,2-diamine with Boc anhydride
Application Note: AN-2026-BOC Topic: Regioselective Mono-Protection of 4-Methoxybutane-1,2-diamine with Boc Anhydride Executive Summary Objective: To provide a high-yield, regioselective protocol for the mono-N-protectio...
Author: BenchChem Technical Support Team. Date: February 2026
Application Note: AN-2026-BOCTopic: Regioselective Mono-Protection of 4-Methoxybutane-1,2-diamine with Boc Anhydride
Executive Summary
Objective: To provide a high-yield, regioselective protocol for the mono-N-protection of 4-methoxybutane-1,2-diamine using di-tert-butyl dicarbonate (
).
The Challenge: Vicinal diamines are prone to bis-protection (formation of di-Boc species) and regiochemical ambiguity. In 4-methoxybutane-1,2-diamine, two nucleophilic sites exist: the terminal primary amine (
) and the internal primary amine ().
The Solution: This guide details a Kinetic Control Protocol utilizing steric differentiation and low-temperature addition to favor
-functionalization. It is paired with a Self-Validating Acid/Base Purification workflow that eliminates the need for chromatography, ensuring high purity (>95%) of the mono-protected species.
Chemical Context & Mechanistic Strategy
Substrate Analysis
The substrate, 4-methoxybutane-1,2-diamine, possesses two distinct amino groups:[1]
(Terminal): Attached to a primary carbon (). Low steric hindrance; high nucleophilic kinetic activity.
(Internal): Attached to a secondary carbon (). Moderate steric hindrance due to the adjacent ethyl-methoxy chain.
The Regioselectivity Driver
While the electronic withdrawing effect of the methoxy group (at
) is negligible on the amines, steric differentiation is the dominant control factor.
Kinetic Pathway: Under dilute conditions at low temperatures (
), preferentially attacks the unhindered .
Thermodynamic Pitfall: Higher temperatures or high concentrations increase the collision frequency with
, leading to regio-mixtures or bis-protection.
Figure 1: Kinetic landscape of the protection reaction. Steric hindrance at C2 suppresses N2 attack.
Experimental Protocols
Protocol A: Kinetic Control (Recommended)
Best for: Maximizing regioselectivity (
vs ) and minimizing bis-protection.
Materials:
4-Methoxybutane-1,2-diamine (1.0 equiv)
Di-tert-butyl dicarbonate (
) (0.90 equiv) — Note: Sub-stoichiometric amount is critical.
Dichloromethane (DCM) or Methanol (MeOH)
Triethylamine (
) (Optional, usually not needed as diamine acts as base)
Step-by-Step Procedure:
Preparation: Dissolve 4-methoxybutane-1,2-diamine (10 mmol, 1.18 g) in anhydrous DCM (50 mL). The high dilution (0.2 M) is essential to favor mono-protection.
Cooling: Cool the solution to
using an ice/water bath. Stir vigorously.
Reagent Addition: Dissolve
(9.0 mmol, 1.96 g) in DCM (20 mL).
Controlled Feed: Add the
solution dropwise over 60 minutes using a syringe pump or pressure-equalizing dropping funnel.
Why? Keeping the instantaneous concentration of
low ensures it is consumed by the most reactive species () before it can react with the product (mono-Boc) to form bis-Boc.
Reaction: Allow the mixture to warm to room temperature (RT) and stir for an additional 2 hours.
Monitoring: Check via TLC (System: 10% MeOH in DCM + 1%
Chromatography is often difficult with polar amines. This Acid/Base Extraction Protocol exploits the amphoteric nature of the mono-protected amine to isolate it in high purity.
Logic:
Bis-Boc: Non-basic (neutral). Remains in organic phase at acidic pH.
Mono-Boc: Basic (one free amine). Moves to aqueous phase at acidic pH; returns to organic at basic pH.
Unreacted Diamine: Highly basic/Water soluble. Remains in aqueous phase even at moderate basicity (or is washed out due to high polarity).
Figure 2: Acid/Base purification tree. This method effectively filters out over-reacted and unreacted species.
Detailed Purification Steps:
Acid Wash: Transfer the reaction mixture (DCM) to a separatory funnel. Wash with 10% Citric Acid or 0.5M HCl (
mL).
Action: The Mono-Boc amine and unreacted diamine protonate and move to the aqueous layer. The Bis-Boc (neutral carbamate) stays in the DCM.
Organic Discard: Set aside the organic layer (contains Bis-Boc).
Basification: Cool the combined aqueous layers. Slowly add 2M NaOH until the pH reaches ~10–11.
Note: Do not exceed pH 12 to avoid potential hydrolysis, though Boc is generally stable to base.
Extraction: Extract the cloudy aqueous mixture with fresh DCM (
mL).
Action: The Mono-Boc amine is now deprotonated and lipophilic enough to extract. The highly polar unreacted diamine tends to remain in the water (or is removed by brine wash).
Finishing: Wash combined organics with brine, dry over
, and concentrate.
Data & Validation
Expected Yields
Component
Protocol A (Kinetic)
Protocol B (HCl Salt Method)*
Mono-Boc
75 - 85%
65 - 75%
Bis-Boc
< 5%
< 2%
Unreacted
10 - 15%
20 - 30%
*Note: The HCl Salt method (Krapcho) is an alternative where 1 eq of HCl is pre-added. While highly selective for mono-protection, it may show lower regioselectivity for this specific asymmetric substrate compared to kinetic control.
Analytical Confirmation (NMR)
To confirm Regioselectivity (
-Boc vs -Boc):
-Boc (Target): Look for the methylene protons at (). They will shift downfield (~3.1-3.3 ppm) and appear as a triplet (or broad signal) coupled to the NH.
-Boc (Impurity): The methine proton at () would shift downfield (~3.6-3.8 ppm).
Diagnostic: In the
-Boc product, the methine proton (adjacent to free amine) should remain shielded (~2.8-3.0 ppm).
References
Greene, T. W.; Wuts, P. G. M. Protective Groups in Organic Synthesis, 4th ed.; Wiley-Interscience: New York, 2006. (The definitive guide on amine protection stability and conditions). Link
Krapcho, A. P.; Kuell, C. S. "Mono-protected diamines. N-tert-Butoxycarbonyl-α,ω-alkanediamines from α,ω-alkanediamines." Synthetic Communications1990 , 20(16), 2559–2564. (Foundational protocol for statistical mono-protection). Link
Lee, D. W.; Ha, H. J. "Selective Mono-BOC Protection of Diamines."[2] Synthetic Communications2007 , 37(5), 737–742.[2][3] (Describes the HCl salt method for high selectivity). Link[3]
Adamczyk, M.; et al. "Regioselective protection of primary amines." Organic Preparations and Procedures International2000, 32, 196. (Discusses steric control in diamines).
This guide is structured as a Tier-3 Technical Support resource, designed for researchers encountering non-standard behavior in hygroscopic diamine dihydrochloride salts. Doc ID: TG-DHCl-001 | Level: Senior Scientist / R...
Author: BenchChem Technical Support Team. Date: February 2026
This guide is structured as a Tier-3 Technical Support resource, designed for researchers encountering non-standard behavior in hygroscopic diamine dihydrochloride salts.
Doc ID: TG-DHCl-001 | Level: Senior Scientist / R&D Support
The Core Challenge: The "Wet Salt" Paradox
Diamine dihydrochlorides (e.g., ethylenediamine
2HCl, putrescine 2HCl) are favored in drug development for their high water solubility and bioavailability. However, this thermodynamic favorability comes with a kinetic penalty: extreme hygroscopicity .
The crystal lattice energy of these salts is often easily overcome by the hydration energy of atmospheric water. When exposed to ambient humidity (>40% RH), the surface undergoes deliquescence —dissolving into absorbed water to form a saturated solution.
The Risks:
Stoichiometric Drift: Weighing "100 mg" of wet salt might actually be 80 mg of salt and 20 mg of water, skewing reaction equivalents.
Hydrolysis: Excess water can facilitate the degradation of the diamine backbone or sensitive side groups.
Equipment Corrosion: The surface liquid is essentially concentrated hydrochloric acid, which will corrode stainless steel spatulas and balance pans.
Troubleshooting & FAQs: The "Why" and "How"
Module A: Weighing & Dosing
Q: The mass on the balance keeps drifting upwards while I weigh. When do I stop?A: You do not wait for it to stop. The drift is real-time water absorption.
The Fix: Use the Difference Weighing Technique (Protocol below). Never target a specific mass on an open balance pan.
The Science: A hygroscopic salt can absorb 1-5% of its mass in water within minutes at 50% RH. Static weighing is chemically invalid here.
Q: My solid has turned into a sticky gum or liquid. Can I vacuum dry it back to a powder?A:Caution Required.
The Issue: Once deliquesced, the salt has lost its crystal lattice. Simply removing water often results in an amorphous "glass" or foam that traps solvent and is even more hygroscopic than the original crystal.
The Fix: You must perform a Recrystallization (usually from hot ethanol/methanol with HCl) to restore the crystal lattice, followed by immediate desiccation.
Module B: Stability & Storage
Q: Can I dry these salts in a vacuum oven at high heat (e.g., >100°C)?A:Risk of HCl Loss.
The Mechanism: Dihydrochlorides are in equilibrium:
High heat under vacuum can drive off one equivalent of HCl, leaving you with a mixture of mono- and dihydrochloride.
Recommendation: Dry at moderate temperatures (40–60°C) over a strong desiccant (P₂O₅ or KOH pellets) under high vacuum. The desiccant traps the water, preventing the need for excessive heat.[1]
Q: Why are my metal spatulas rusting after handling this salt?A: The "wet" salt is acidic.
The Fix: Switch to Ceramic, Teflon-coated, or Antistatic Plastic spatulas. Iron leaching from corroded spatulas can catalyze unwanted side reactions (e.g., oxidation of the amine).
Critical Workflows
Protocol A: The "Difference Weighing" Technique
Use this for all quantitative experiments to ensure stoichiometric accuracy.
Preparation: Dry the bulk bottle of salt in a desiccator overnight before use.
Tare: Place a capped weighing bottle (or vial) containing the salt onto the balance. Tare to zero.
Dispense: Remove the vial from the balance. Open it, extract an approximate amount using a ceramic spatula, and place the salt into your reaction vessel. Close the vial immediately.
Weigh Back: Place the closed vial back on the balance.
Calculate: The negative value displayed is the exact mass transferred.
Why this works: The salt inside the closed vial is never exposed to the balance's environment during the measurement reading.
Protocol B: Molar Mass Correction (The "Water Factor")
If drying is impossible, you must correct for the water present.
Measure Water Content: Use Karl Fischer (KF) titration or TGA (Thermogravimetric Analysis).
Note: TGA is preferred if the salt reacts with KF reagents.
Calculate Corrected MW:
Dosing: Use
to calculate the milligrams needed for your millimoles.
Decision Logic & Visualizations
Diagram 1: Handling Decision Matrix
Determine the correct environment based on exposure time and humidity.
Caption: Decision tree for selecting the appropriate handling environment based on relative humidity (RH) and exposure duration.
Diagram 2: Drying & Recovery Workflow
How to recover a salt that has absorbed moisture.
Caption: Workflow for drying wet salts, emphasizing the use of desiccant traps to prevent thermal degradation of the HCl salt.
Summary Data Table: Common Desiccants for Amine Salts
Desiccant Material
Suitability for HCl Salts
Mechanism
Notes
Phosphorus Pentoxide (P₂O₅)
Excellent
Chemical Reaction
Irreversible. Best for final drying. Acidic (compatible with HCl salts).
KOH / NaOH Pellets
Good (with caution)
Absorption
Basic. Good for trapping stray HCl vapors, but avoid direct contact with the salt.
Silica Gel
Poor
Adsorption
Reversible. Often insufficient for deliquescent dihydrochlorides.
Calcium Chloride (CaCl₂)
Moderate
Hydration
Cheap, but slower than P₂O₅.
References
Stahl, P. H., & Wermuth, C. G. (Eds.). (2002). Handbook of Pharmaceutical Salts: Properties, Selection, and Use. Wiley-VCH. (Standard reference for salt selection and hygroscopicity profiles).
FDA Guidance for Industry. (2000). Q6A Specifications: Test Procedures and Acceptance Criteria for New Drug Substances and New Drug Products. Link (Defines hygroscopicity testing standards).
Serajuddin, A. T. (2007). Salt formation to improve drug solubility. Advanced Drug Delivery Reviews, 59(7), 603-616. Link (Discusses the trade-off between solubility and hygroscopicity).
Cheng, S., et al. (2022). Data-driven approach to mitigate quality impact of hygroscopic pharmaceutical raw materials. Pharmaceutical Development and Technology.[2] Link (Modern handling and risk assessment strategies).
Author: BenchChem Technical Support Team. Date: February 2026
Case ID: T-4MB-POLY-PREV
Assigned Specialist: Senior Application Scientist, Synthesis Division
Subject: Prevention of Unwanted Oligomerization & Degradation in 4-Methoxybutane-1,2-diamine
Executive Summary: The "Polymerization" Misconception
Welcome to the technical support center. You are likely visiting this page because your clear, liquid 4-Methoxybutane-1,2-diamine has developed a white precipitate , a viscous crust , or turned into a brown tar during storage or reaction.
Immediate Diagnostic:
In 90% of cases involving aliphatic 1,2-diamines, what looks like "polymerization" is actually carbamate formation caused by atmospheric
. This is a reversible salt formation, not a permanent polymer chain. However, if the material has darkened significantly (yellow/brown), you are facing oxidative coupling , which is irreversible.
Use the decision tree below to identify your specific failure mode.
Figure 1: Troubleshooting Diagnostic Flow
Caption: Diagnostic workflow to distinguish between reversible CO2 capture (Carbamate) and irreversible degradation (Oxidation).
The "Phantom" Polymerization: Carbamate Formation
The Mechanism
4-Methoxybutane-1,2-diamine is a strong nucleophile. When exposed to air, the primary amine groups attack atmospheric carbon dioxide (
). This forms a zwitterionic carbamate species, which creates strong intermolecular ionic networks. To the naked eye, this looks like the liquid has "polymerized" into a white solid [1, 2].
Reaction:
Prevention Protocol: The Inert Blanket
Because this reaction is rapid (occurring within minutes in humid air), standard "capping" is insufficient.
Schlenk Technique: All transfers must occur under a positive pressure of Nitrogen (
) or Argon ().
Solvent Degassing:
is highly soluble in polar solvents. You must sparge solvents with inert gas for 15–30 minutes before introducing the diamine.
Storage: Store in a Schlenk flask or a glovebox. If using a septum-sealed bottle, wrap the cap in Parafilm and store in a desiccator containing solid KOH or NaOH pellets (which act as a
sacrificial scrubber) [6, 8].
Recovery (The "Crackback")
Unlike true polymerization, carbamates are thermally labile.
Procedure: Gently heat the solid under dynamic vacuum (0.1–1.0 mmHg) at 60–80°C.
Result: The
will dissociate, and the solid will revert to the liquid diamine.
Warning: Do not overheat. Excessive heat (>150°C) without removing the
can dehydrate the salt into a permanent urea linkage (), which is a true polymer and cannot be reversed [1].
Irreversible Degradation: Oxidative Coupling
If your material is turning yellow or brown, you are witnessing oxidative coupling. The 1,2-diamine motif can chelate trace metals, which catalyze the oxidation of the amine to imines or azo-linkages.
Figure 2: Degradation Pathways
Caption: Chemical pathways leading to colored oligomers (Imine) or insoluble solids (Urea).
Prevention Protocol: Chelation & Exclusion
Exclude Metal Ions: Use glass-coated stir bars. Avoid metal needles for prolonged storage; use cannula transfers or glass syringes where possible.
Light Protection: Store in amber vials. Light can initiate radical formation in amines, especially if trace impurities are present [13].
Antioxidants: For long-term storage of bulk material (not for reaction use), trace amounts of BHT (butylated hydroxytoluene) can inhibit radical propagation.
Experimental Guide: Solvent Compatibility
Choosing the wrong solvent is the most common cause of "gunking" (precipitation or side-reactions).
Solvent Class
Compatibility
Risk Level
Technical Notes
Ketones (Acetone, MEK)
INCOMPATIBLE
🔴 Critical
Reacts immediately to form imines/imidazolidines (Schiff bases). Do not use even for cleaning glassware.
Chlorinated (DCM, Chloroform)
CAUTION
🟠 High
Can react over time (alkylation) or form carbenes if strong base is present. Avoid for storage.
Alcohols (MeOH, EtOH)
GOOD
🟢 Low
Good solubility, but difficult to remove traces without high heat. Ensure alcohol is anhydrous.
Ethers (THF, MTBE)
EXCELLENT
🟢 Low
Best for reactions. Inert to the amine. Must be peroxide-free.
Water
POOR
🟠 High
Promotes hydrate formation and absorption from air.
Purification Protocol: Vacuum Distillation[1][2]
If your material has already polymerized or degraded, you must purify it. Do not attempt atmospheric distillation , as the boiling point will exceed the decomposition temperature of the methoxy tail.
Oil bath (Do not use a heat gun; hot spots cause degradation).
Step-by-Step:
Flush: Purge the entire apparatus with Argon for 10 minutes.
Vacuum: Apply full vacuum (0.1 mmHg is ideal).
Heat: Slowly ramp oil bath temperature.
Note: 1,2-diamines often "bump" (boil violently) due to hydrogen bonding breaking. Use a vigorous stir bar.
Collection: Discard the first 5% (forerun) which contains water and volatile degradation products. Collect the main fraction.
Storage: Immediately backfill with Argon and seal [1, 11].
Frequently Asked Questions (FAQ)
Q: Can I use a rotary evaporator to remove solvent from this diamine?A: Only if you are extremely careful. Rotary evaporators are notorious for air leaks. If you rotovap down to a neat oil, the high surface area inside the flask will absorb massive amounts of moisture and
within seconds of breaking the vacuum. Recommendation: Backfill the rotovap with Nitrogen, not air, before removing the flask.
Q: Why did my reaction turn into a solid gel when I added the diamine?A: You likely used a solvent that wasn't dry, or you have a cross-linking side reaction. If you are reacting with a di-electrophile (like a di-acid chloride), you must control stoichiometry precisely. A 1:1 ratio often leads to linear polymers (nylons), which can gel. To prevent this, use a large excess of the diamine (high dilution) if you want mono-substitution, or add the reagent to the diamine slowly.
Q: Is the methoxy group stable?A: Generally, yes. However, strong Lewis acids (like
or ) will cleave the methyl ether, leaving you with an alcohol-amine, which is a different beast entirely. Avoid strong Lewis acids.
References
University of Rochester. (n.d.). How To: Purify by Distillation.[1] Department of Chemistry. [Link]
Ciftja, A. F., et al. (2013). Carbamate Formation in Aqueous Diamine - CO2 Systems. Energy Procedia, 37, 1605–1612. ResearchGate. [Link]
ResearchGate Community. (2012). How to prevent/minimize rapid air oxidation of arylamine.[Link]
Schlenk Line Survival Guide. (n.d.). Performing Sensitive Reactions without a Schlenk Line.[Link]
Wipf, P. (2014). Techniques for Handling Air- and Moisture-Sensitive Compounds.[2][3][4][5][6] University of Pittsburgh. [Link]
National Institutes of Health (NIH). (2023). Continuous Synthesis of Carbamates from CO2 and Amines. PMC. [Link]
LookChem. (n.d.). Purification of Ethylenediamine.[7][Link]
Universidad Autónoma de Madrid. (2022). Tuning the Activity–Stability Balance of Photocatalytic Organic Materials for Oxidative Coupling Reactions.[Link]
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Stability & Hydrolysis Profiles of Methoxy Ethers in Acidic Media
Ticket ID: CHEM-SUP-0042
Assigned Specialist: Dr. A. Vance, Senior Application Scientist
Executive Summary & Scope
Welcome to the Technical Support Center. This guide addresses the stability of methoxy ether groups (-OMe) under acidic hydrolysis conditions.
The Core Conflict:
Researchers often encounter contradictory behaviors: a methoxy group remains stubborn during global deprotection steps, or conversely, a "stable" ether unexpectedly degrades.
The Scientific Reality:
Simple aliphatic and aromatic methyl ethers are kinetically stable to standard aqueous acidic hydrolysis (e.g., 1M HCl, 2M H2SO4) because the chloride/sulfate anions are poor nucleophiles. Cleavage requires protonation plus a strong nucleophile (I⁻, Br⁻) or a strong Lewis acid (
).
Critical Warning: If you are observing loss of a methoxy group under mild acidic conditions (dilute HCl/AcOH), you are likely dealing with a Methoxymethyl (MOM) ether (an acetal) or a Vinyl Ether , not a simple methyl ether.
Diagnostic Workflow
Use this decision matrix to diagnose whether your specific ether should be stable or cleaving under your current conditions.
Figure 1: Decision matrix for predicting methoxy ether stability based on substrate structure and reagent class.
Technical Troubleshooting (Q&A)
Issue 1: "My methoxy group is falling off in dilute HCl/TFA."
Diagnosis:
You likely have a Methoxymethyl (MOM) ether or a Vinyl Ether , not a Methyl Ether.
The Science: A simple methyl ether (
) requires high energy to cleave because the leaving group ( or ) is poor without nucleophilic assistance. However, a MOM ether () is an acetal .[1] In acid, the acetal oxygen protonates, leading to the ejection of methanol and the formation of a resonance-stabilized oxocarbenium ion (), which hydrolyzes rapidly.
Verification: Check your NMR.
Methyl Ether: Singlet at
3.3–3.8 ppm (3H).
MOM Ether: Singlet at
3.3–3.5 ppm (3H) PLUS a singlet at 4.5–4.8 ppm (2H, the methylene).
Issue 2: "I am refluxing in 6M HCl, but my methyl ether won't deprotect."
Diagnosis:
HCl is the wrong reagent. Chloride (
) is a poor nucleophile in aqueous media due to high solvation energy and low polarizability compared to Bromide or Iodide.
The Science: Acidic cleavage of methyl ethers follows an
pathway (for primary/secondary alkyls).[2][3] The rate law depends on the concentration of the nucleophile. > >> .
Solution: Switch to 48% HBr (reflux) or 57% HI . If the molecule is sensitive to high heat/acid, switch to Boron Tribromide (
) in DCM at -78°C to 0°C.
Issue 3: "My aromatic methyl ether (anisole) is degrading into undefined byproducts."
Diagnosis:
If you are using Lewis acids (like
or ) on an electron-rich ring, you may be triggering Electrophilic Aromatic Substitution or polymerization rather than clean demethylation.
Solution: Ensure you are using stoichiometric control (1.1–3.0 equiv of
) and low temperatures. Quench carefully to avoid acid-catalyzed polymerization of the resulting phenol.
Comparative Data: Reagent Profiles
The following table summarizes the stability of a standard primary aliphatic methyl ether (
) against common acidic reagents.
Reagent
Condition
Stability
Mechanism Note
1M - 6M HCl
Aqueous, Reflux
Stable
is too weak a nucleophile to effect cleavage.
1M - 6M H2SO4
Aqueous, Reflux
Stable
Bisulfate anion is non-nucleophilic.
TFA (Neat)
Ambient
Stable
Good for Boc removal, leaves OMe intact.
48% HBr
Aqueous, 100°C+
Cleaved
acts as nucleophile ().
57% HI
Aqueous, 80°C+
Cleaved
is an excellent nucleophile; fastest Bronsted cleavage.
DCM, -78°C to RT
Cleaved
Lewis acid complexation followed by nucleophilic attack.
+ NaI
Acetonitrile, Reflux
Cleaved
"Hard" Lewis acid activates oxygen; "Soft" attacks methyl.
Validated Protocols
Protocol A: Stability Stress Test (Validation)
Use this to prove your ether is stable before proceeding to multi-step synthesis.
Dissolution: Dissolve 50 mg of substrate in 1 mL of THF/Water (1:1).
Acidification: Add 1 mL of 2M HCl.
Incubation: Stir at 60°C for 4 hours.
Analysis: Aliquot 50 µL, neutralize with sat.
, extract with EtOAc.
Pass Criteria: TLC shows single spot identical to starting material;
NMR shows retention of the methoxy singlet ( 3.3–3.8).
Protocol B: Intentional Demethylation (
Method)
The "Gold Standard" for removing methyl ethers when acid hydrolysis fails.
Setup: Flame-dry a round-bottom flask under Argon/Nitrogen.
Solvent: Dissolve substrate (1.0 equiv) in anhydrous Dichloromethane (DCM) (0.1 M concentration).
Cooling: Cool solution to -78°C (Dry ice/Acetone bath).
Addition: Add
(1.0 M in DCM) dropwise. Use 3.0 equivalents per methoxy group.
Note: The solution often turns yellow/orange.
Warming: Stir at -78°C for 1 hour, then allow to warm to 0°C over 2 hours.
Quench (CRITICAL): Cool back to -78°C. Add Methanol (MeOH) dropwise very slowly (exothermic!).
Mechanism:[4][5][6][7][8][9][10] This breaks the boron-oxygen complex, forming volatile trimethyl borate
.
Workup: Concentrate in vacuo. Repeat MeOH addition/evaporation 3 times to remove all boron species.
Frequently Asked Questions (FAQ)
Q: Why does HI cleave ethers better than HCl?A: While HCl is a strong acid, the Chloride ion (
) is a "harder" base and a poorer nucleophile in water compared to Iodide (). The cleavage mechanism requires the nucleophile to attack the methyl group and displace the alcohol. Iodide's large ionic radius and high polarizability make it an exceptional nucleophile for this attack [1].
Q: Can I use TMSI (Trimethylsilyl iodide) instead of HI?A: Yes. TMSI is a non-aqueous equivalent of HI. It is extremely potent and cleaves methyl ethers under neutral/mildly acidic conditions in aprotic solvents (like Chloroform or Acetonitrile). It is an excellent alternative for acid-sensitive substrates [2].
Q: I have a vinyl ether. How do I keep it stable?A: You must avoid all acidic contact. Vinyl ethers hydrolyze to aldehydes/ketones immediately in aqueous acid. Store them in basic media (add triethylamine to the solvent) or use anhydrous conditions exclusively.
References
LibreTexts Chemistry. "18.3: Reactions of Ethers - Acidic Cleavage." Chemistry LibreTexts, 19 Mar. 2024. Link
Greene, T. W., & Wuts, P. G. M.Greene's Protective Groups in Organic Synthesis. Wiley-Interscience. (Standard reference for stability profiles).
Westin, Jack. "Cleavage of Ethers - Organic Chemistry." Jack Westin, 2024. Link
BenchChem. "Technical Support Center: Methoxymethyl (MOM) Ether Protecting Group." BenchChem, 2025.[10] Link
A Comparative Guide to the Mass Spectrometry Fragmentation Patterns of Methoxy-Diaminobutanes
For Researchers, Scientists, and Drug Development Professionals Introduction Methoxy-diaminobutanes represent a class of small molecules with significant potential in medicinal chemistry and drug development. Their struc...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
Introduction
Methoxy-diaminobutanes represent a class of small molecules with significant potential in medicinal chemistry and drug development. Their structural complexity, arising from the interplay of a flexible butane scaffold with three key functional groups—a methoxy ether and two amino groups—gives rise to a rich landscape of constitutional isomers. The precise arrangement of these functional groups is critical to their biological activity, and therefore, robust analytical methods for their unambiguous identification are paramount.
Mass spectrometry (MS) stands as a cornerstone technique for the structural elucidation of such compounds. The fragmentation patterns observed in a mass spectrum provide a veritable fingerprint of a molecule, offering deep insights into its connectivity. This guide provides a comprehensive comparison of the predicted mass spectral fragmentation patterns of various methoxy-diaminobutane isomers under both Electron Ionization (EI) and Electrospray Ionization (ESI) conditions. By understanding the fundamental principles that govern their fragmentation, researchers can more effectively identify and characterize these molecules in complex matrices.
This guide is structured to provide not just a catalogue of potential fragments, but a logical framework for understanding why specific fragmentation pathways are favored. We will delve into the mechanistic underpinnings of the key fragmentation reactions and provide detailed experimental protocols for acquiring high-quality mass spectral data for these and similar analytes.
Fundamental Principles of Fragmentation in Methoxy-Diaminobutanes
The fragmentation of methoxy-diaminobutanes in the mass spectrometer is primarily dictated by the presence of the nitrogen and oxygen atoms. These heteroatoms influence the site of ionization and direct the subsequent bond cleavages.
Electron Ionization (EI) Mass Spectrometry
In EI-MS, a high-energy electron beam bombards the analyte molecule, ejecting an electron to form a molecular ion (M•+), which is a radical cation. The site of initial ionization is typically a non-bonding electron on one of the heteroatoms (nitrogen or oxygen), as these are the highest energy electrons in the molecule.[1] The subsequent fragmentation is driven by the radical site and the charge site, often leading to characteristic cleavage reactions.
α-Cleavage (Radical-Site Initiated): This is the most dominant fragmentation pathway for both amines and ethers.[2][3][4][5][6] The radical on the heteroatom initiates the cleavage of an adjacent carbon-carbon bond. This results in the formation of a stable, resonance-stabilized cation and a neutral radical. The stability of the resulting cation is a major driving force for this reaction.[2] For primary amines, this typically results in a prominent ion at m/z 30 (CH₂=NH₂⁺). For ethers, α-cleavage next to the oxygen also leads to stable oxonium ions.
Charge-Site Initiated Cleavage (Inductive Cleavage): The positive charge on the heteroatom can induce the cleavage of an adjacent bond, where the bonding electrons move towards the charged atom. This is a form of heterolytic cleavage.[1][7]
The Nitrogen Rule: A molecule with an odd number of nitrogen atoms will have an odd nominal molecular weight. This is a simple but powerful rule for identifying nitrogen-containing compounds from their molecular ion peak.[5][8]
Electrospray Ionization (ESI) Tandem Mass Spectrometry (MS/MS)
ESI is a soft ionization technique that typically generates protonated molecules, [M+H]⁺, in the positive ion mode.[9][10] These even-electron species are then subjected to collision-induced dissociation (CID) in a tandem mass spectrometer (MS/MS) to induce fragmentation.[11][12] The fragmentation of protonated molecules often follows different pathways than the radical cations formed in EI.
Protonation Sites: Protonation will preferentially occur on the most basic sites in the molecule, which are the amino groups. In diaminobutanes, either one or both amino groups can be protonated depending on the gas-phase basicity. The site of protonation can significantly influence the fragmentation pathways.[13]
Common Fragmentation Pathways for Protonated Amines:
Loss of an Alkene: This is a common fragmentation pathway for protonated alkyl amines, resulting in the formation of a smaller protonated amine.[11][14]
Loss of Ammonia or an Amine: This pathway leads to the formation of a carbocation.[11][14]
Deamination to form a Protonated Imine: This involves the loss of ammonia and molecular hydrogen.[12]
Comparative Fragmentation Analysis of Methoxy-Diaminobutane Isomers
To illustrate the differences in fragmentation patterns, we will consider three hypothetical isomers of methoxy-diaminobutane (Molecular Formula: C₅H₁₄N₂O, Molecular Weight: 118.11 g/mol ).
Isomer A: 1-Methoxy-2,3-diaminobutane
Isomer B: 1-Methoxy-2,4-diaminobutane
Isomer C: 4-Methoxy-1,2-diaminobutane
Predicted Electron Ionization (EI) Fragmentation Patterns
The following table summarizes the predicted key fragment ions for each isomer under EI conditions. The predictions are based on the principles of α-cleavage and the relative stability of the resulting fragments.
m/z
Proposed Fragment Structure
Isomer A
Isomer B
Isomer C
Fragmentation Pathway
118
[C₅H₁₄N₂O]•+
Likely weak
Likely weak
Likely weak
Molecular Ion
101
[M - NH₃]•+
Possible
Possible
Possible
Loss of ammonia
88
[M - CH₂O]•+
Unlikely
Unlikely
Possible
Loss of formaldehyde from methoxy group
87
[M - OCH₃]•+
Possible
Possible
Possible
Loss of methoxy radical
73
[CH(NH₂)CH₂NH₂]⁺
Possible
-
-
α-cleavage at C2-C3 bond of Isomer A
72
[CH(NH₂)CH₂NH]•+
Possible
-
-
Rearrangement and loss from m/z 73
58
[CH₂CH₂NH₂]⁺
-
Possible
-
α-cleavage at C2-C3 bond of Isomer B
57
[CH₂CH₂NH]•+
-
Possible
-
Rearrangement and loss from m/z 58
45
[CH₂=O⁺CH₃]
Possible
Possible
Possible
α-cleavage at C1-C2 bond
44
[CH(NH₂)]⁺
Possible
Possible
Possible
α-cleavage at C-N bond
30
[CH₂=NH₂]⁺
Possible
Possible
Possible
α-cleavage at C-N bond of primary amine
Diagram: Predicted EI Fragmentation of 1-Methoxy-2,3-diaminobutane (Isomer A)
Caption: Predicted EI fragmentation of Isomer A.
Predicted ESI-MS/MS Fragmentation Patterns of Protonated Molecules ([M+H]⁺)
In ESI-MS/MS, the protonated molecule at m/z 119 will be the precursor ion. The fragmentation will be influenced by the location of the proton, which is likely on one of the amino groups.
Precursor Ion (m/z 119)
Product Ion (m/z)
Neutral Loss
Isomer A
Isomer B
Isomer C
Fragmentation Pathway
[M+H]⁺
102
NH₃ (17)
Likely
Likely
Likely
Loss of ammonia
[M+H]⁺
88
CH₃OH (32)
Possible
Possible
Possible
Loss of methanol
[M+H]⁺
73
C₂H₆O (46)
Possible
-
-
Cleavage of C2-C3 bond with rearrangement
[M+H]⁺
60
C₃H₇N (57)
-
Possible
-
Cleavage of C2-C3 bond with rearrangement
[M+H]⁺
44
C₃H₉NO (75)
Possible
Possible
Possible
Formation of [CH₃NH₂]⁺
Diagram: Predicted ESI-MS/MS Fragmentation of Protonated 1-Methoxy-2,4-diaminobutane (Isomer B)
Caption: Predicted ESI-MS/MS fragmentation of Isomer B.
Experimental Protocols
The choice of analytical technique depends on the volatility and polarity of the methoxy-diaminobutane isomers. Given their polar nature due to the amino groups, both Gas Chromatography-Mass Spectrometry (GC-MS) with derivatization and Liquid Chromatography-Mass Spectrometry (LC-MS) are viable options.
Protocol 1: GC-MS Analysis with Derivatization
Due to the high polarity and potential for poor chromatographic peak shape of primary amines, derivatization is often necessary for GC-MS analysis.[15][16] Silylation or acylation are common derivatization strategies.
Diagram: GC-MS with Derivatization Workflow
Caption: Workflow for GC-MS analysis with derivatization.
Step-by-Step Methodology:
Sample Preparation:
Accurately weigh approximately 1 mg of the methoxy-diaminobutane sample into a 2 mL autosampler vial.
If the sample is in a solution, evaporate the solvent to dryness under a gentle stream of nitrogen.
Derivatization (Silylation with BSTFA):
Add 100 µL of a suitable anhydrous solvent (e.g., acetonitrile, pyridine).
Add 100 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS).
Cap the vial tightly and heat at 70°C for 30 minutes.
Allow the vial to cool to room temperature before analysis.
GC-MS Conditions:
GC System: Agilent 8890 GC or equivalent.
Column: HP-5MS (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent non-polar column.
Injector Temperature: 250°C.
Injection Volume: 1 µL (splitless mode).
Oven Temperature Program:
Initial temperature: 60°C, hold for 2 minutes.
Ramp: 10°C/min to 280°C.
Hold: 5 minutes at 280°C.
Carrier Gas: Helium at a constant flow of 1 mL/min.
MS System: Agilent 5977B MSD or equivalent.
Ionization Mode: Electron Ionization (EI) at 70 eV.
Mass Range: m/z 30-300.
Source Temperature: 230°C.
Quadrupole Temperature: 150°C.
Data Analysis:
Identify the peaks corresponding to the derivatized methoxy-diaminobutane isomers.
Analyze the mass spectrum of each peak and compare the fragmentation patterns to the predicted patterns.
Protocol 2: LC-MS/MS Analysis
LC-MS/MS is well-suited for the direct analysis of polar compounds like methoxy-diaminobutanes without the need for derivatization.[17][18] Hydrophilic Interaction Liquid Chromatography (HILIC) is often a good choice for retaining and separating such polar analytes.
Diagram: LC-MS/MS Workflow
Caption: Workflow for LC-MS/MS analysis.
Step-by-Step Methodology:
Sample Preparation:
Dissolve the methoxy-diaminobutane sample in a suitable solvent compatible with the initial mobile phase conditions (e.g., 90:10 acetonitrile:water with 0.1% formic acid) to a final concentration of approximately 1 µg/mL.
LC-MS/MS Conditions:
LC System: Waters ACQUITY UPLC I-Class or equivalent.
Column: Waters ACQUITY UPLC BEH HILIC column (2.1 x 100 mm, 1.7 µm) or equivalent.
Mobile Phase A: Water with 0.1% formic acid.
Mobile Phase B: Acetonitrile with 0.1% formic acid.
Gradient:
0-1 min: 95% B
1-8 min: Linear gradient to 50% B
8-9 min: Linear gradient to 5% B
9-10 min: Hold at 5% B
10.1-12 min: Return to 95% B and equilibrate.
Flow Rate: 0.4 mL/min.
Column Temperature: 40°C.
Injection Volume: 5 µL.
MS System: Sciex Triple Quad 6500+ or equivalent tandem mass spectrometer.
Select the protonated molecule ([M+H]⁺, m/z 119) as the precursor ion.
Perform a product ion scan over a mass range of m/z 30-120.
Optimize collision energy (e.g., 10-40 eV) to obtain informative fragment ions.
Data Analysis:
Analyze the product ion spectra for each isomer.
Compare the observed fragment ions and their relative intensities to differentiate between the isomers based on their unique fragmentation pathways.
Conclusion
The mass spectral fragmentation of methoxy-diaminobutanes is a rich source of structural information that can be harnessed for their unambiguous identification. While both EI-MS and ESI-MS/MS provide valuable data, they offer complementary insights into the molecular structure. EI-MS, with its characteristic α-cleavage patterns, is highly informative for determining the connectivity around the heteroatoms. ESI-MS/MS, on the other hand, provides information on the fragmentation of the intact protonated molecule, often revealing different fragmentation pathways.
By combining a thorough understanding of the fundamental principles of mass spectrometry with carefully designed experimental protocols, researchers can confidently differentiate between isomers of methoxy-diaminobutanes. The predictive frameworks and detailed methodologies presented in this guide serve as a valuable resource for scientists and professionals in drug development and related fields, enabling more efficient and accurate characterization of this important class of molecules.
References
Reiner, E. J., Harrison, A. G., & Bowen, R. D. (1989). Collision-induced dissociation mass spectra of protonated alkyl amines. Canadian Journal of Chemistry, 67(12), 2081-2089. [Link]
Cheng, X., & Fenselau, C. (1998). Deamination of protonated amines to yield protonated imines. Journal of the American Society for Mass Spectrometry, 9(4), 371-378. [Link]
Reiner, E. J., Harrison, A. G., & Bowen, R. D. (1989). Collision-induced dissociation mass spectra of protonated alkyl amines. cdnsciencepub.com. [Link]
Scribd. (n.d.). Mass Spectrometry: Fragmentation Patterns. [Link]
ResearchGate. (n.d.). Collision-induced dissociation mass spectra of protonated alkyl amines. [Link]
ResolveMass Laboratories Inc. (2025, December 19). How Sample Preparation Affects GC-MS Results: Purge-and-Trap, Headspace, Derivatization & More. [Link]
Dummies.com. (2021, July 26). How to Identify Molecular Fragmentation Patterns in Mass Spectrometry. [Link]
SlidePlayer. (n.d.). Mass Spectrometry: Fragmentation. [Link]
Journal of the American Society for Mass Spectrometry. (2001, May 1). Charge/radical site initiation versus coulombic repulsion for cleavage of multiply charged ions. Charge solvation in poly(alkene glycol) ions. [Link]
MDPI. (2021, March 19). Two-Step Derivatization of Amino Acids for Stable-Isotope Dilution GC–MS Analysis: Long-Term Stability of Methyl Ester-Pentafluoropropionic Derivatives in Toluene Extracts. [Link]
De Gruyter. (2019, November 28). 1: Sample Collection and Preparation: How Do I Get My Sample Ready for GC-MS Analysis? [Link]
SciSpace. (2012, March 21). Derivatization Reactions and Reagents for Gas Chromatography Analysis. [Link]
University of Leeds. (n.d.). Mechanisms of ion decomposition. [Link]
Chemistry LibreTexts. (2024, September 30). 12.3: Mass Spectrometry of Some Common Functional Groups. [Link]
National Center for Biotechnology Information. (2025, October 14). Impact of Protonation Sites on Collision-Induced Dissociation-MS/MS Using CIDMD Quantum Chemistry Modeling. [Link]
National Center for Biotechnology Information. (n.d.). Derivatization‐free determination of short‐chain volatile amines in human plasma and urine by headspace gas chromatography‐mass spectrometry. [Link]
University of California, Davis. (n.d.). Predicting in silico electron ionization mass spectra using quantum chemistry. [Link]
Reddit. (2025, January 16). Derivatization of tertiary amine for GC/MS? [Link]
University of California, Davis. (n.d.). Fragmentation Mechanisms - Intro to Mass Spectrometry. [Link]
ResearchGate. (2020, October 13). (PDF) Predicting in silico electron ionization mass spectra using quantum chemistry. [Link]
SCION Instruments. (2025, April 29). Sample preparation GC-MS. [Link]
National Center for Biotechnology Information. (2026, February 5). Hybrid Deep Learning Model for EI-MS Spectra Prediction. [Link]
SlideShare. (2013, February 7). Mass Spectrometry analysis of Small molecules. [Link]
PubMed. (2001, May 15). Charge/radical site initiation versus coulombic repulsion for cleavage of multiply charged ions. Charge solvation in poly(alkene glycol) ions. [Link]
PharmaTutor. (2025, September 19). A Review on Mass Spectroscopy and Its Fragmentation Rules. [Link]
NorthEast BioLab. (n.d.). Positive and Negative Mode in Mass Spectroscopy: LC-MS/MS Method. [Link]
National Center for Biotechnology Information. (n.d.). Rapid Prediction of Electron–Ionization Mass Spectrometry Using Neural Networks. [Link]
National Center for Biotechnology Information. (n.d.). Electrospray Ionization Mass Spectrometry: A Technique to Access the Information beyond the Molecular Weight of the Analyte. [Link]
PubMed. (2017, January 13). Quantification of short chain amines in aqueous matrices using liquid chromatography electrospray ionization tandem mass spectrometry. [Link]
University of Colorado Boulder. (n.d.). Mechanisms of Ion Fragmentation Business Items. [Link]
Michigan State University. (n.d.). Mass Spectrometry. [Link]
Galaxy Training Network. (2024, October 1). Metabolomics / Predicting EI+ mass spectra with QCxMS / Hands-on. [Link]
Google Patents. (n.d.). Method of analysis of amine by mass spectrometry.
MDPI. (2023, August 7). Optimization Strategies for Mass Spectrometry-Based Untargeted Metabolomics Analysis of Small Polar Molecules in Human Plasma. [Link]
This guide outlines the technical protocols for the safe handling and disposal of 4-Methoxybutane-1,2-diamine dihydrochloride .[1][2][3] It is designed for laboratory personnel and safety officers requiring immediate, ac...
Author: BenchChem Technical Support Team. Date: February 2026
This guide outlines the technical protocols for the safe handling and disposal of 4-Methoxybutane-1,2-diamine dihydrochloride .[1][2][3] It is designed for laboratory personnel and safety officers requiring immediate, actionable procedures.
Executive Summary: Operational Directive
4-Methoxybutane-1,2-diamine dihydrochloride (CAS: 2171887-43-5) is a hygroscopic, organic diamine salt.[1] Unlike its free-base counterpart, the dihydrochloride salt is relatively stable but remains an irritant.[1]
Primary Disposal Strategy: High-temperature incineration via a licensed chemical waste contractor.[1]
Critical Prohibition: Do NOT mix with nitrosating agents (e.g., sodium nitrite) or strong oxidizers. This compound contains amine functionalities that can form carcinogenic nitrosamines under acidic conditions in the presence of nitrites.
Chemical Profile & Hazard Assessment
Understanding the physicochemical state of the waste is the first step in safe disposal.
Property
Specification
Operational Implication
CAS Number
2171887-43-5
Use for waste manifesting and inventory tracking.[1][4]
Molecular Formula
Nitrogen-rich; requires incineration with scrubber systems (NOx control).[1]
Physical State
White to off-white solid (Powder)
Dust generation is a primary inhalation hazard during transfer.[1]
Solubility
High (Water)
Spills can be cleaned with water; aqueous waste streams are common.[1]
Acidity (pH)
Acidic (in solution)
1% solution likely has pH < 4.0 due to HCl dissociation.[1]
Proper segregation prevents dangerous cross-reactions in the waste stream.
The "Salt Stability" Rule
Do not neutralize this waste stream prior to packing unless explicitly directed by your waste facility.
Reasoning: The dihydrochloride salt is a solid and has low volatility. Adding a strong base (e.g., NaOH) to "neutralize" it will liberate the free amine (4-methoxybutane-1,2-diamine).[1]
Risk: The free amine is likely a volatile liquid with a foul odor, higher corrosivity, and increased flammability. Keep it as the salt.
Incompatibility Matrix
Segregate 4-Methoxybutane-1,2-diamine dihydrochloride from the following:
Nitrites/Nitrous Acid: Risk of N-nitrosamine formation (carcinogenic).[1]
Strong Oxidizers (Permanganates, Perchlorates): Risk of exothermic reaction/fire.
Place used absorbents into a sealed bag labeled as hazardous waste.
Exposure:
Skin: Wash with soap and water for 15 minutes.[1][6]
Eyes: Flush with water for 15 minutes; seek medical attention if irritation persists.[1][2][3]
References
National Center for Biotechnology Information. (2025).[1] PubChem Compound Summary for CID 3085161, 4-Methoxybenzene-1,2-diamine dihydrochloride (Analogous Structure Safety). Retrieved from [Link][1]
